Cas no 89878-14-8 (3-(diethylboranyl)pyridine)

• Product Name: 3-(diethylboranyl)pyridine
• CAS No: 89878-14-8
• MF: C₉H₁₄BN
• MW: 147.025162220001
• MDL: MFCD00012348
• CID: 61323
• PubChem ID: 24859009
• Update Time: 2025-11-26

3-(diethylboranyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Diethyl(3-pyridinyl)borane
• Diethyl(3-pyridyl)borane
• 3-(diethylboryl) pyridine
• 3-Diethylboranyl Pyridine
• C9H14BN
• Diethyl(3-Pyridinyl)-Borane
• diethyl-(pyridin-3-yl)-borane
• diethyl(pyridin-3-yl)borane
• Diethyl-3-pyridylborane
• 3-(Diethylboryl)pyridine
• pyridine, 3-(diethylboryl)-
• 3-(diethylboranyl)pyridine
• 3-pyridyldiethylborane
• diethyl-3-pyridylboran
• diethyl 3-pyridylborane
• 3-pyridyldiethyl borane
• Diethyl(3pyridyl)borane
• 3-diethylboranyl-pyridine
• diethyl 3-pyridyl-borane
• diethyl-3-pyridyl-borane
• 3-pyridyl-diethyl borane
• (3-pyridyl)diethylborane
• Dithyl (3-Pyri
• 3-(Diethylboryl)pyridine (ACI)
• 3-Diethylboropyridine
• 3-Pyridinyldiethylborane
• AC-22583
• EC 627-082-6
• J-520309
• Diethyl(3-pyridyl)borane, 97%
• SY006709
• CS-B0611
• diethyl-(3-pyridyl)-borane
• diethyl (3-pyridyl) borane
• DIETHYL (3-PYRIDYL)BORANE
• Diethyl(3-pyridinyl)borane;
• OJKBCQOJVMAHDX-UHFFFAOYSA-N
• D2661
• 3-(diethylboryl)-pyridine
• CX1283
• NS00001685
• DS-14716
• diethyl (pyridin-3-yl)borane
• EN300-7386254
• AKOS015842685
• 3-(Diethylboryl)pyridine; 3-(Diethylboryl)pyridine; 3-Diethylboropyridine; 3-Pyridinyldiethylborane; 3-Pyridyldiethylborane; Diethyl-3-pyridylborane
• MFCD00012348
• 3BC5KW7BC5
• EX-A3796
• DB-009679
• BCP04285
• DTXCID60300159
• DTXSID00349087
• UNII-3BC5KW7BC5
• SCHEMBL297677
• 89878-14-8
• GEO-02614
• diethyl-(3-pyridyl)borane

• MDL： MFCD00012348
• Inchi： 1S/C9H14BN/c1-3-10(4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
• InChI Key： OJKBCQOJVMAHDX-UHFFFAOYSA-N
• SMILES： N1C=C(B(CC)CC)C=CC=1

Computed Properties

• Exact Mass: 147.12200
• Monoisotopic Mass: 147.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Melting Point: 159.0 to 164.0 deg-C
• Boiling Point: 205.9°C at 760 mmHg
• Flash Point: 205.9 ºC at 760 mmHg
• Refractive Index: 1.457
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 1.82320
• Solubility: Not determined

3-(diethylboranyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(diethylboranyl)pyridine

Professional Introduction to 3-(diethylboranyl)pyridine (CAS No. 89878-14-8)

3-(diethylboranyl)pyridine, a compound with the chemical formula C₉H₁₃B, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 89878-14-8, has garnered considerable attention due to its versatile applications in the synthesis of complex molecules. The presence of a boranyl group and a pyridine ring in its structure imparts unique reactivity and functionality, making it a valuable building block for various chemical transformations.

The 3-(diethylboranyl)pyridine molecule exhibits notable characteristics that make it particularly useful in modern synthetic chemistry. The boranyl group, specifically the diethylboranyl moiety, is known for its ability to participate in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in the pharmaceutical industry for constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). The pyridine ring, on the other hand, provides a nitrogen-rich environment that can engage in hydrogen bonding and coordination with various metal catalysts, further enhancing its utility in synthetic protocols.

In recent years, the demand for efficient and sustainable synthetic methods has led to increased research into boron-containing compounds. The 3-(diethylboranyl)pyridine has been extensively studied for its role in the development of novel catalytic systems. For instance, it has been employed as a ligand or intermediate in transition metal-catalyzed reactions, where its boron center can stabilize reactive intermediates and facilitate desired transformations. This has opened up new avenues for the synthesis of heterocyclic compounds, which are essential components in many drugs and agrochemicals.

One of the most compelling aspects of 3-(diethylboranyl)pyridine is its application in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize novel therapeutic agents. The boron atom's ability to participate in cross-coupling reactions allows for the precise construction of complex molecular architectures, enabling the development of drugs with improved pharmacological properties. Furthermore, the pyridine ring can be functionalized in various ways to introduce specific biological activities, making it an indispensable tool for drug discovery.

The synthesis of 3-(diethylboranyl)pyridine typically involves multi-step organic transformations that highlight the compound's synthetic versatility. Common methods include the reaction of pyridine derivatives with diethylboronic acid or its esters under controlled conditions. These reactions often require specialized catalysts and solvents to ensure high yields and purity. The optimization of these synthetic routes is crucial for industrial-scale production, where efficiency and cost-effectiveness are paramount.

The role of computational chemistry in understanding the reactivity of 3-(diethylboranyl)pyridine cannot be overstated. Advanced computational methods have enabled researchers to predict reaction outcomes and design experiments with greater precision. Molecular modeling studies have provided insights into how the boranyl group interacts with various catalysts and substrates, shedding light on the underlying mechanisms of cross-coupling reactions. This computational approach not only accelerates the discovery process but also helps in identifying new applications for this compound.

In conclusion, 3-(diethylboranyl)pyridine (CAS No. 89878-14-8) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its unique structural features make it an invaluable intermediate for constructing complex molecules through cross-coupling reactions. As research continues to evolve, the applications of this compound are expected to expand further, driving innovation in drug discovery and material science.